Cas no 2228212-40-4 (methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2228212-40-4
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5813096
• PubChem ID: 165884920
• Update Time: 2025-06-13

methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• EN300-1979037
• 2228212-40-4

• Inchi： 1S/C9H14ClN3O2/c1-5-7(8(10)13(2)12-5)6(4-11)9(14)15-3/h6H,4,11H2,1-3H3
• InChI Key： ZOJQVOYNTRTXJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 2228212-40-4)

The compound methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 2228212-40-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and an ester functional group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and precision agriculture solutions.

One of the key reasons for the growing interest in methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate is its role in the development of enzyme inhibitors and receptor modulators. The 5-chloro-1,3-dimethyl-1H-pyrazole moiety is known to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its utility in designing compounds for anti-inflammatory and antimicrobial applications, aligning with the global focus on combating antibiotic resistance and chronic diseases.

In the agrochemical sector, derivatives of this compound are being investigated for their potential as crop protection agents. The chloro and methyl substituents on the pyrazole ring enhance its stability and bioactivity, which is critical for developing next-generation pesticides and herbicides. With the increasing emphasis on sustainable farming practices, researchers are keen on optimizing such molecules to reduce environmental impact while maintaining efficacy.

The synthesis of methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate typically involves multi-step organic reactions, including condensation, esterification, and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This aligns with the industry's shift toward green chemistry and process optimization, as manufacturers seek to minimize waste and improve yield.

From a commercial perspective, the demand for CAS No. 2228212-40-4 is driven by its applicability in high-value intermediates for pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are actively stocking this compound to cater to the needs of drug developers and agricultural scientists. Its relevance in preclinical research and lead optimization further underscores its importance in modern chemical innovation.

As the scientific community continues to explore the potential of methyl 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propanoate, its role in addressing pressing challenges like drug-resistant infections and food security cannot be overstated. With ongoing advancements in computational chemistry and high-throughput screening, this compound is poised to play a pivotal role in the next wave of breakthroughs in life sciences and agriculture.